Cas no 898441-97-9 (2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(3-methylphenyl)methoxy-4H-pyran-4-one)

• Product Name: 2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(3-methylphenyl)methoxy-4H-pyran-4-one
• CAS No: 898441-97-9
• MF: C₂₅H₂₈N₂O₄
• MW: 420.500826835632
• CID: 5484886
• Update Time: 2025-07-15

2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(3-methylphenyl)methoxy-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-5-[(3-methylphenyl)methoxy]pyran-4-one
• 2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(3-methylphenyl)methoxy-4H-pyran-4-one

• Inchi： 1S/C25H28N2O4/c1-19-6-5-7-20(14-19)17-31-25-18-30-21(15-23(25)28)16-26-10-12-27(13-11-26)22-8-3-4-9-24(22)29-2/h3-9,14-15,18H,10-13,16-17H2,1-2H3
• InChI Key： STOWJCMRHYPZBV-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(C3=CC=CC=C3OC)CC2)OC=C(OCC2=CC=CC(C)=C2)C(=O)C=1

Additional information on 2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(3-methylphenyl)methoxy-4H-pyran-4-one

Comprehensive Overview of 2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(3-methylphenyl)methoxy-4H-pyran-4-one (CAS No. 898441-97-9)

The compound 2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(3-methylphenyl)methoxy-4H-pyran-4-one, with the CAS number 898441-97-9, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a piperazine ring and a pyran-4-one core, make it a subject of interest for potential therapeutic applications. Researchers are particularly intrigued by its potential interactions with neurotransmitter receptors, which could pave the way for novel treatments in neurological disorders.

In recent years, the demand for innovative small-molecule compounds like 898441-97-9 has surged, driven by advancements in drug discovery and precision medicine. This compound's molecular structure suggests it may exhibit selective binding affinity for specific biological targets, a property highly sought after in the development of next-generation therapeutics. Its methoxyphenyl and methylphenyl substituents further enhance its potential for bioavailability and metabolic stability, key factors in pharmaceutical efficacy.

The synthesis of 2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(3-methylphenyl)methoxy-4H-pyran-4-one involves sophisticated organic chemistry techniques, including multistep reactions and purification protocols. Its CAS registry number 898441-97-9 ensures precise identification in chemical databases, facilitating global research collaboration. Scientists are actively exploring its structure-activity relationships (SAR) to optimize its pharmacological profile, with a focus on minimizing off-target effects and enhancing therapeutic specificity.

From a market perspective, compounds like 898441-97-9 align with current trends in personalized medicine and targeted therapy. The growing interest in neuropharmacology and central nervous system (CNS) drug development has positioned this molecule as a promising candidate for further investigation. Its potential applications extend to cognitive enhancement, mood regulation, and neuroprotection, areas that resonate strongly with today's health-conscious consumers.

Quality control and analytical characterization of CAS 898441-97-9 are critical for ensuring its suitability in research settings. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These rigorous standards underscore the compound's value in high-throughput screening and lead optimization processes.

As the scientific community continues to unravel the potential of 2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(3-methylphenyl)methoxy-4H-pyran-4-one, its relevance in academic research and industrial applications is expected to grow. The compound's mechanistic versatility and structural novelty make it a compelling subject for future studies, particularly in the context of neurodegenerative diseases and psychiatric disorders. With ongoing advancements in computational chemistry and molecular modeling, researchers can further explore its interactions at the atomic level, unlocking new possibilities for therapeutic innovation.